4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide

• IUPAC Name: 4-fluoro-N-(5,6,7,8-tetrahydronaphthalen-1-yl)benzamide
• InChI: InChI=1S/C17H16FNO/c18-14-10-8-13(9-11-14)17(20)19-16-7-3-5-12-4-1-2-6-15(12)16/h3,5,7-11H,1-2,4,6H2,(H,19,20)
• InChI Key: MOHMUSMBKMRYBB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H16FNO
• Molecular Weight: 269.31 g/mol
• Solubility: 2.2 [ug/mL] (The mean of the results at pH 7.4)

Description

4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide, also known as 4F-TNBA, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications. This compound is a member of the benzamide family and is structurally similar to other compounds that have been studied for their potential therapeutic effects. In

Mechanism of Action

The mechanism of action of 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor. This receptor is involved in the regulation of reward, motivation, and pleasure, which makes it a target for the development of drugs for addiction and depression. Studies have shown that 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide can modulate the activity of the dopamine D2 receptor in a dose-dependent manner, which suggests that it has potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide can modulate the activity of the dopamine D2 receptor, which can have various biochemical and physiological effects. These effects include changes in synaptic plasticity, neurotransmitter release, and gene expression. Additionally, 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide has been shown to have anxiolytic and antidepressant-like effects in animal models, which suggests that it may have potential therapeutic effects for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide in lab experiments is that it has high affinity and selectivity for the dopamine D2 receptor, which makes it a useful tool for studying the role of this receptor in various biological processes. Additionally, the synthesis method for 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide is relatively simple and reproducible, which makes it easy to obtain for research purposes. However, one limitation of using 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results.

Future Directions

There are several future directions for research on 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide. One area of research could focus on the development of new drugs based on the structure of 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide for the treatment of addiction and depression. Another area of research could focus on the use of 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide as a tool for studying the dopamine D2 receptor and its role in various biological processes. Additionally, more research could be done to better understand the mechanism of action of 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide and its potential therapeutic effects.

Synthesis Methods

The synthesis of 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide involves the reaction of 4-fluorobenzoyl chloride with 5,6,7,8-tetrahydro-1-naphthylamine in the presence of a base such as triethylamine. The resulting compound is then purified through recrystallization or chromatography methods. This synthesis method has been reported in several scientific publications and has been found to be reliable and reproducible.

Scientific Research Applications

4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide has been studied for its potential use in various research applications, including as a ligand for the dopamine D2 receptor and as a potential treatment for addiction and depression. Studies have shown that 4-fluoro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide has high affinity and selectivity for the dopamine D2 receptor, which makes it a promising candidate for the development of new drugs for the treatment of addiction and depression.